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Compound of Interest

Compound Name: 1,3-Dioleoyl-2-octanoyl glycerol

Cat. No.: B3026227 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utility of 1,3-Dioleoyl-2-
octanoyl glycerol, a specific triacylglycerol (TG), in the field of lipidomics. Detailed protocols

for its application as an internal standard in mass spectrometry-based lipid analysis are

provided, along with its physicochemical properties and a discussion of its potential roles in

metabolic and signaling studies.

Introduction
1,3-Dioleoyl-2-octanoyl glycerol is a triacylglycerol containing two oleic acid moieties at the

sn-1 and sn-3 positions and an octanoic acid moiety at the sn-2 position.[1] Its defined

structure and mixed fatty acid chain lengths make it a valuable tool in lipidomics for the

accurate quantification of triglycerides and for studying the regiospecificity of lipases.[1] As an

exogenous lipid, it is not typically found in biological systems, rendering it an ideal candidate for

an internal standard in quantitative lipid analysis.

Physicochemical Properties
A clear understanding of the physical and chemical characteristics of 1,3-Dioleoyl-2-octanoyl
glycerol is essential for its effective use in experimental settings.
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Property Value Reference

Formal Name

9Z-octadecenoic acid, 2-[(1-

oxooctyl)oxy]-1,3-propanediyl

ester

[1]

Synonyms

1,3-Dioleoyl-2-Capryloyl

Glycerol, OCO,

TG(18:1/8:0/18:1)

[1]

Molecular Formula C47H86O6 [1]

Formula Weight 747.2 g/mol [1]

Purity ≥98% [1]

Formulation Liquid [1]

Solubility
Slightly soluble in Chloroform

and Methanol
[1]

Storage -20°C [1]

Stability ≥ 2 years [1]

Applications in Lipidomics
The primary application of 1,3-Dioleoyl-2-octanoyl glycerol in lipidomics is its use as an

internal standard for the quantification of triglycerides in complex biological samples using

liquid chromatography-mass spectrometry (LC-MS). The use of a non-endogenous internal

standard is crucial for correcting variations in sample preparation and instrument response,

thereby ensuring accurate and reproducible quantification.[2]

Workflow for Triglyceride Quantification using an
Internal Standard
The following diagram illustrates a typical workflow for the quantification of triglycerides in a

biological sample using an internal standard like 1,3-Dioleoyl-2-octanoyl glycerol.
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Workflow for Triglyceride Quantification
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Caption: General workflow for quantitative lipidomics.
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Experimental Protocols
Protocol 1: Lipid Extraction from Plasma using 1,3-
Dioleoyl-2-octanoyl Glycerol as an Internal Standard
This protocol describes a standard lipid extraction from a plasma sample.

Materials:

Plasma sample

1,3-Dioleoyl-2-octanoyl glycerol internal standard (IS) solution (e.g., 1 mg/mL in methanol)

Chloroform

Methanol

0.9% NaCl solution

Nitrogen gas stream

LC-MS compatible solvent for reconstitution (e.g., 9:1 Methanol:Toluene)

Procedure:

Pipette 50 µL of plasma into a glass tube.

Add a known amount of the 1,3-Dioleoyl-2-octanoyl glycerol internal standard solution.

The amount should be chosen to be within the linear range of the instrument's detector.

Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture to the sample.[2]

Vortex the mixture vigorously for 2 minutes.[2]

Add 400 µL of 0.9% NaCl solution and vortex again for 1 minute.[2]

Centrifuge at 2000 x g for 5 minutes to induce phase separation.[2]
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Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

[2]

Dry the collected organic phase under a gentle stream of nitrogen gas.[2]

Reconstitute the dried lipid extract in 100 µL of the LC-MS compatible solvent.[2]

Protocol 2: LC-MS/MS Analysis of Triglycerides
This protocol provides a general method for the analysis of triglycerides by LC-MS/MS.

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

C18 reversed-phase column

Tandem mass spectrometer (e.g., triple quadrupole)

LC Conditions:

Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate.[2]

Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate.[2]

Gradient: Start with a low percentage of Mobile Phase B, gradually increasing to elute the

triglycerides. A typical gradient might be: 0-2 min, 30% B; 2-15 min, 30-90% B; 15-18 min,

90% B; 18-20 min, 30% B.

Flow Rate: 0.4 mL/min.[3]

Injection Volume: 5 µL.[3]

MS/MS Conditions:

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Multiple Reaction Monitoring (MRM)
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MRM Transitions: Monitor for the precursor-to-product ion transitions specific to the

triglycerides of interest and the internal standard. For 1,3-Dioleoyl-2-octanoyl glycerol, the

precursor ion will be the [M+NH4]+ adduct. The product ions will correspond to the neutral

loss of the fatty acid chains.

Hypothetical Quantitative Data

The following table presents hypothetical data from a quantitative analysis of a specific

triglyceride (TG 16:0/18:1/18:2) in a plasma sample using 1,3-Dioleoyl-2-octanoyl glycerol as

an internal standard.

Sample
Analyte Peak
Area (TG
16:0/18:1/18:2)

Internal
Standard Peak
Area (TG
18:1/8:0/18:1)

Analyte/IS
Ratio

Concentration
(µg/mL)

Control 1 1.25E+06 2.50E+05 5.00 25.0

Control 2 1.30E+06 2.55E+05 5.10 25.5

Treated 1 2.50E+06 2.48E+05 10.08 50.4

Treated 2 2.65E+06 2.52E+05 10.52 52.6

Role in Metabolic and Signaling Pathways
While 1,3-Dioleoyl-2-octanoyl glycerol is primarily used as an analytical tool, understanding

the general metabolic fate of triglycerides provides context for its application. Triglycerides are

central to energy storage and metabolism. They are synthesized from fatty acids and glycerol-

3-phosphate and can be hydrolyzed by lipases to release fatty acids for energy production or

for the synthesis of other lipids. Some lipid species, such as diacylglycerols, are important

signaling molecules.[4]

The diagram below illustrates the central role of triglycerides in lipid metabolism.
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Triglyceride Metabolism Overview
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Caption: Overview of triglyceride metabolism and signaling.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b3026227?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
1,3-Dioleoyl-2-octanoyl glycerol serves as a valuable and specific tool for researchers in

lipidomics. Its primary application as a non-endogenous internal standard allows for robust and

accurate quantification of triglycerides in a variety of biological matrices. The detailed protocols

provided herein offer a starting point for integrating this and other synthetic triglycerides into

routine lipidomics workflows, ultimately contributing to a more precise understanding of the role

of lipids in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. caymanchem.com [caymanchem.com]

2. benchchem.com [benchchem.com]

3. pubs.acs.org [pubs.acs.org]

4. Development and Application of Multidimensional Lipid Libraries to Investigate Lipidomic
Dysregulation Related to Smoke Inhalation Injury Severity - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: 1,3-Dioleoyl-2-
octanoyl Glycerol in Lipidomics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3026227#applications-of-1-3-dioleoyl-2-octanoyl-
glycerol-in-lipidomics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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